4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide

• IUPAC Name: 4-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H20FN7OS/c19-14-3-5-15(6-4-14)26-17(21-22-23-26)13-24-7-9-25(10-8-24)18(27)20-12-16-2-1-11-28-16/h1-6,11H,7-10,12-13H2,(H,20,27)
• InChI Key: BQCOKTHCNVLYKY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NN=NN2C3=CC=C(C=C3)F)C(=O)NCC4=CC=CS4
• Molecular Formula: C18H20FN7OS
• Molecular Weight: 401.5 g/mol

Description

4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H20FN7OS and its molecular weight is 401.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antiviral Activities

• Certain derivatives have demonstrated promising antiviral activities against Tobacco mosaic virus (TMV) and potent antimicrobial activities. For instance, compounds with 4-fluorophenyl substituted urea and 3-bromophenyl substituted thiourea showed significant effectiveness (Reddy et al., 2013).
• Another study synthesized derivatives containing ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates and found some of them to have good-moderate antimicrobial activity against various microorganisms (Başoğlu et al., 2013).

Applications in Neuroscience

• Research on fluorine-18-labeled derivatives of similar compounds, which are analogs of WAY100635, a well-known serotonin 5-HT(1A) receptor antagonist, has been conducted. These derivatives have shown potential in positron emission tomography (PET) imaging for neuropsychiatric disorders (García et al., 2014).

Analgesic and Anti-inflammatory Properties

• Novel compounds derived from benzodifuranyl and thiazolopyrimidines have been synthesized and shown to exhibit significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Synthesis and Characterization

• Studies on the synthesis and characterization of related compounds, such as tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, have been conducted. These compounds have been evaluated for their in vitro antibacterial and anthelmintic activity (Sanjeevarayappa et al., 2015).

PET Dopamine D3 Receptor Radioligands

• Carbon-11-labeled carboxamide derivatives have been synthesized as potential PET radioligands for imaging dopamine D3 receptors, which are of interest in various neurological disorders (Gao et al., 2008).